N-(3,5-dimethoxyphenyl)-2-[[3-(3-ethoxypropyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide

• IUPAC Name: N-(3,5-dimethoxyphenyl)-2-[[3-(3-ethoxypropyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide
• InChI: InChI=1S/C25H27N3O6S/c1-4-33-11-7-10-28-24(30)23-22(19-8-5-6-9-20(19)34-23)27-25(28)35-15-21(29)26-16-12-17(31-2)14-18(13-16)32-3/h5-6,8-9,12-14H,4,7,10-11,15H2,1-3H3,(H,26,29)
• InChI Key: JWKSEBXNMPMNJG-UHFFFAOYSA-N
• Canonical SMILES: CCOCCCN1C(=O)C2=C(C3=CC=CC=C3O2)N=C1SCC(=O)NC4=CC(=CC(=C4)OC)OC
• Molecular Formula: C25H27N3O6S
• Molecular Weight: 497.6 g/mol
• CAS No.: 872207-50-6

Description

N-(3,5-dimethoxyphenyl)-2-[[3-(3-ethoxypropyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide is a useful research compound. Its molecular formula is C25H27N3O6S and its molecular weight is 497.57. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Characterization

The synthesis and structural characterization of compounds related to N-(3,5-dimethoxyphenyl)-2-[[3-(3-ethoxypropyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]acetamide provide foundational insights for scientific research. Innovative synthetic routes have facilitated the creation of novel heterocyclic compounds, which are pivotal for exploring biological activities and developing potential therapeutic agents. For instance, compounds with structural similarities have been synthesized to evaluate their potential as anti-inflammatory and analgesic agents, showcasing significant inhibitory activity on cyclooxygenase enzymes, alongside notable analgesic and anti-inflammatory effects (Abu‐Hashem, Al-Hussain, & Zaki, 2020).

Pharmacological Potential

The pharmacological exploration of compounds analogous to this compound reveals their potential in treating various diseases. Research indicates the synthesis of classical and nonclassical analogues aimed at inhibiting dihydrofolate reductase, showcasing potential as antitumor agents. Such studies underline the importance of these compounds in developing new therapeutic strategies against diseases with compromised immune systems (Gangjee et al., 2007).

Biochemical Research

In biochemical research, the study of compounds structurally related to this compound has contributed to understanding enzymatic inhibition and cellular processes. For example, investigations into polymethoxylated-pyrazoline benzene sulfonamides have shed light on their cytotoxic activities against tumor and non-tumor cell lines, providing valuable insights into the design of cancer therapeutic agents (Kucukoglu et al., 2016).

Molecular Docking and Drug Design

The application of molecular docking techniques to compounds with a similar structure has facilitated the identification of potential drug candidates by predicting their interaction with biological targets. This approach aids in the rational design of drugs with enhanced efficacy and reduced side effects, exemplifying the critical role of these compounds in drug discovery and development processes.

• (Abu‐Hashem, Al-Hussain, & Zaki, 2020)
• (Gangjee et al., 2007)
• (Kucukoglu et al., 2016)